Cas no 921213-00-5 (2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-)
921213-00-5 structure
Product Name:2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
CAS No:921213-00-5
MF:C10H19O5P
MW:250.228624582291
CID:745154
PubChem ID:71422341
Update Time:2025-04-19
2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
- methyl 4-diethoxyphosphorylpent-2-enoate
- 921213-00-5
- Methyl 4-(diethoxyphosphoryl)pent-2-enoate
- DTXSID60841370
-
- Inchi: 1S/C10H19O5P/c1-5-14-16(12,15-6-2)9(3)7-8-10(11)13-4/h7-9H,5-6H2,1-4H3
- InChI Key: JSRWVOIZSXHBMN-UHFFFAOYSA-N
- SMILES: P(C(C=CC(=O)OC)C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 250.09701070g/mol
- Monoisotopic Mass: 250.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 61.8Ų
2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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